Cas no 1261674-00-3 (Ethyl 3-bromo-2-nitrophenylacetate)

Ethyl 3-bromo-2-nitrophenylacetate structure
1261674-00-3 structure
Product Name:Ethyl 3-bromo-2-nitrophenylacetate
CAS No:1261674-00-3
MF:C10H10BrNO4
MW:288.094702243805
CID:4792951
Update Time:2023-08-17

Ethyl 3-bromo-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-bromo-2-nitrophenylacetate
    • Inchi: 1S/C10H10BrNO4/c1-2-16-9(13)6-7-4-3-5-8(11)10(7)12(14)15/h3-5H,2,6H2,1H3
    • InChI Key: KJEUUJFEZOJLTN-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1[N+](=O)[O-])CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 266
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1

Ethyl 3-bromo-2-nitrophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021705-250mg
Ethyl 3-bromo-2-nitrophenylacetate
1261674-00-3 97%
250mg
$470.40 2023-09-03
Alichem
A013021705-500mg
Ethyl 3-bromo-2-nitrophenylacetate
1261674-00-3 97%
500mg
$823.15 2023-09-03
Alichem
A013021705-1g
Ethyl 3-bromo-2-nitrophenylacetate
1261674-00-3 97%
1g
$1549.60 2023-09-03
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